Cas no 1805470-97-6 (Methyl 3,5-dibromo-2,4-difluorobenzoate)

• Product Name: Methyl 3,5-dibromo-2,4-difluorobenzoate
• CAS No: 1805470-97-6
• MF: C₈H₄Br₂F₂O₂
• MW: 329.920968055725
• CID: 4951291
• Update Time: 2025-06-08

Methyl 3,5-dibromo-2,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-dibromo-2,4-difluorobenzoate

• Inchi： 1S/C8H4Br2F2O2/c1-14-8(13)3-2-4(9)7(12)5(10)6(3)11/h2H,1H3
• InChI Key： CRAGLMNNWYELIT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(=O)OC)=C1F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3,5-dibromo-2,4-difluorobenzoate

Methyl 3,5-dibromo-2,4-difluorobenzoate (CAS No. 1805470-97-6): A Comprehensive Overview

Methyl 3,5-dibromo-2,4-difluorobenzoate (CAS No. 1805470-97-6) is a fluorinated and brominated benzoate derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural motifs, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and material science.

The molecular structure of Methyl 3,5-dibromo-2,4-difluorobenzoate consists of a benzoic acid core substituted with bromine atoms at the 3rd and 5th positions and fluorine atoms at the 2nd and 4th positions. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its biological activity. The presence of multiple halogen atoms enhances its potential as a building block for synthesizing more complex molecules with tailored functionalities.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. Methyl 3,5-dibromo-2,4-difluorobenzoate is no exception and has been investigated for its potential applications in various therapeutic areas. Its fluorinated backbone is particularly attractive for designing molecules that can interact more effectively with enzymes and receptors.

One of the most compelling aspects of Methyl 3,5-dibromo-2,4-difluorobenzoate is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds with anti-inflammatory, antiviral, and anticancer properties. The bromine atoms provide handles for further functionalization, allowing chemists to introduce additional groups that can modulate the biological activity of the molecule.

The compound's unique electronic properties also make it a promising candidate for materials science applications. Fluorinated benzoates are known for their high thermal stability and chemical resistance, which are essential qualities for materials used in harsh environments. Methyl 3,5-dibromo-2,4-difluorobenzoate could potentially be used in the development of advanced polymers or coatings that require exceptional durability and performance.

Recent studies have highlighted the compound's potential in medicinal chemistry by demonstrating its ability to inhibit specific enzymatic targets. For instance, researchers have shown that derivatives of Methyl 3,5-dibromo-2,4-difluorobenzoate can interfere with the activity of enzymes involved in cancer cell proliferation. This finding opens up new avenues for developing targeted therapies that leverage the compound's structural advantages.

The synthesis of Methyl 3,5-dibromo-2,4-difluorobenzoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the desired molecular framework efficiently. These methods not only enhance the scalability of production but also allow for the introduction of additional functional groups with precision.

In conclusion, Methyl 3,5-dibromo-2,4-difluorobenzoate (CAS No. 1805470-97-6) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features and biological activities make it a valuable asset for researchers seeking to develop novel therapeutic agents and advanced materials. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an increasingly important role in future research endeavors.